Cas no 917746-30-6 (3-Ethyl-6,7-dimethyl-quinoline-2-thiol)

• Product Name: 3-Ethyl-6,7-dimethyl-quinoline-2-thiol
• CAS No: 917746-30-6
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 3082543
• PubChem ID: 18524313
• Update Time: 2025-05-20

3-Ethyl-6,7-dimethyl-quinoline-2-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-6,7-dimethyl-quinoline-2-thiol
• AKOS000678750
• 3-ethyl-6,7-dimethyl-1H-quinoline-2-thione
• 3-Ethyl-6,7-dimethyl-2(1H)-quinolinethione
• DTXSID401266499
• 3-Ethyl-6,7-dimethylquinoline-2-thiol
• 917746-30-6

• MDL： MFCD08898957
• Inchi： 1S/C13H15NS/c1-4-10-7-11-5-8(2)9(3)6-12(11)14-13(10)15/h5-7H,4H2,1-3H3,(H,14,15)
• InChI Key： GEVPWCXJEDWXAY-UHFFFAOYSA-N
• SMILES： S=C1C(CC)=CC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 217.09252066Da
• Monoisotopic Mass: 217.09252066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų

Additional information on 3-Ethyl-6,7-dimethyl-quinoline-2-thiol

3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol: A Comprehensive Overview

3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol, also known by its CAS number 917746-30-6, is a heterocyclic compound with a quinoline backbone. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a quinoline ring system with substituents at positions 2, 3, 6, and 7. Specifically, the sulfur atom at position 2 forms a thiol group (-SH), while the ethyl and methyl groups are attached at positions 3, 6, and 7. This structural arrangement imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

The synthesis of 3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol involves a series of well-established organic reactions. Typically, the quinoline skeleton is synthesized via the Skraup reaction or the Doebner modification of the Hantzsch pyrrole synthesis. Subsequent functionalization of the quinoline ring to introduce the thiol group and alkyl substituents is achieved through nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing purity.

3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol exhibits interesting electronic properties due to the presence of the thiol group and alkyl substituents. The thiol group acts as an electron-withdrawing group, while the ethyl and methyl groups provide electron-donating effects through inductive effects. This interplay between electron-withdrawing and electron-donating groups results in a unique electronic structure that can be exploited in various applications. For instance, recent studies have shown that this compound can serve as a potential building block for designing novel materials with tailored electronic properties.

In terms of applications, 3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol has shown promise in several areas. In the field of materials science, this compound has been used as a precursor for synthesizing advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable ligand in coordination chemistry. Recent research has demonstrated its potential as a ligand for constructing metal-organic frameworks with high surface area and porosity, which can be used for gas storage and catalysis.

The thiol group in 3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol also makes it an attractive candidate for applications in biochemistry and pharmacology. Thiols are known to play crucial roles in biological systems, including antioxidant defense mechanisms. Recent studies have explored the use of this compound as a potential antioxidant agent. Experimental results indicate that it exhibits significant radical-scavenging activity, making it a promising candidate for developing new antioxidant therapies.

In addition to its chemical applications, 3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol has also found utility in analytical chemistry. Its unique electronic properties make it an effective chelating agent for metal ions such as copper(II) and zinc(II). Recent research has focused on its application as a selective chelator for these metals in environmental monitoring and clinical diagnostics. The ability to selectively bind metal ions makes it a valuable tool for detecting trace metal contaminants in water samples or measuring metal levels in biological fluids.

The stability and reactivity of 3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol under various conditions have been extensively studied. Thermal analysis reveals that this compound is stable up to temperatures around 150°C under inert atmosphere conditions. However, exposure to strong oxidizing agents or harsh acidic conditions can lead to decomposition or side reactions. Recent studies have investigated its reactivity towards nucleophilic aromatic substitution reactions under mild conditions. These findings have provided insights into optimizing reaction conditions for synthesizing derivatives of this compound with enhanced functionality.

In conclusion, 3-Ethyl-6,7-Dimethyl-Quinoline-2-Thiol, with its unique structural features and versatile chemical properties, continues to be an area of active research across multiple disciplines. From materials science to pharmacology and analytical chemistry, this compound offers numerous opportunities for innovation and practical applications. As researchers delve deeper into its properties and potential uses, we can expect further advancements that will expand its utility in both academic and industrial settings.